4-Cyclopropoxy-2-nitrobenzoic acid

• Molecular Formula: C10H9NO5
• Molecular Weight: 223.18 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-nitrobenzoic acid
• InChI: InChI=1S/C10H9NO5/c12-10(13)8-4-3-7(16-6-1-2-6)5-9(8)11(14)15/h3-6H,1-2H2,(H,12,13)
• InChI Key: CVCNBCJAXFUIKT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-]

Description

4-Cyclopropoxy-2-nitrobenzoic acid is a sophisticated aromatic building block designed for advanced organic synthesis and medicinal chemistry research. This compound features a benzoic acid core substituted with a nitro group and a cyclopropoxy moiety, a combination that offers unique electronic properties and steric profile for constructing complex molecules. Its primary research value lies in its role as a key intermediate in the synthesis of donor-acceptor cyclopropanes (DACs), a class of strained molecules that are highly valuable for ring-expansion reactions and the construction of various heterocyclic scaffolds . The versatile nitro group can be strategically converted into other functional groups, such as amines, making this compound a versatile precursor in the design of novel compounds . Furthermore, cyclopropane-containing structures are frequently employed in pharmaceutical research as bioisosteres and are found in the framework of various biologically active molecules and natural products . Researchers can utilize 4-Cyclopropoxy-2-nitrobenzoic acid in the development of new synthetic methodologies, including Michael Initiated Ring Closure (MIRC) reactions, and in the pursuit of new chemical entities for potential therapeutic applications. This product is intended for research use only and is not for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-2-nitrobenzoic acid typically involves the nitration of a precursor benzoic acid derivative. One common method is the nitration of 4-cyclopropoxybenzoic acid using a mixture of concentrated nitric and sulfuric acids. The reaction is carried out under controlled temperature conditions to ensure the selective introduction of the nitro group at the desired position.

Industrial Production Methods: Industrial production of 4-Cyclopropoxy-2-nitrobenzoic acid may involve large-scale nitration processes, where the precursor benzoic acid derivative is subjected to nitration in the presence of suitable catalysts and under optimized reaction conditions to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxy-2-nitrobenzoic acid undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon).

Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation: The compound can undergo oxidation reactions, where the cyclopropoxy group is oxidized to form carboxylic acids or other oxidized derivatives.

Common Reagents and Conditions:

Reduction: Hydrogen gas, palladium on carbon catalyst.

Substitution: Nucleophiles such as amines or alkoxides.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Major Products Formed:

Reduction: 4-Cyclopropoxy-2-aminobenzoic acid.

Substitution: Various substituted benzoic acid derivatives.

Oxidation: Oxidized benzoic acid derivatives.

Scientific Research Applications

4-Cyclopropoxy-2-nitrobenzoic acid is an organic compound with a nitro group and a cyclopropoxy substituent attached to a benzoic acid framework. The presence of the cyclopropoxy group introduces unique steric and electronic properties, influencing its chemical behavior and potential biological activity. This compound is of interest in fields such as medicinal chemistry and organic synthesis.

Potential Applications

• Medicinal Chemistry 4-Cyclopropoxy-2-nitrobenzoic acid can be used as a precursor for synthesizing biologically active compounds. Studies focusing on the interactions of 4-cyclopropoxy-2-nitrobenzoic acid with biological targets are essential for understanding its pharmacological profile. Preliminary research suggests that it may bind to specific enzymes or receptors, influencing their activity. Detailed interaction studies, including binding affinity assays and molecular docking simulations, are necessary to characterize these interactions fully.
• Organic Synthesis The compound is also used in organic synthesis because the uniqueness of 4-cyclopropoxy-2-nitrobenzoic acid lies in its specific substitution pattern and the presence of the cyclopropoxy group, which may confer distinct chemical and biological properties compared to other nitrobenzoic acids. This structural feature can influence its reactivity and interactions, making it a valuable compound for further exploration in medicinal chemistry and materials science.

Structural Similarity

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-nitrobenzoic acid involves its interaction with molecular targets and pathways within biological systems. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The cyclopropoxy group may also influence the compound’s binding affinity and specificity towards its molecular targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

The properties of 4-cyclopropoxy-2-nitrobenzoic acid can be contextualized by comparing it to structurally related benzoic acid derivatives. Key analogs include 2-nitrobenzoic acid , 4-hydroxybenzoic acid , and 4-methoxy-2-nitrobenzoic acid . Below is a detailed analysis:

Acidity (pKa)

The nitro group at the ortho position dominates the acidity profile. Compared to unsubstituted benzoic acid (pKa ~4.2), the electron-withdrawing nitro group lowers the pKa to ~1.68 in 2-nitrobenzoic acid. In 4-cyclopropoxy-2-nitrobenzoic acid, the cyclopropoxy group at the para position exerts a mild electron-donating effect, slightly raising the pKa to ~1.7. This contrasts with 4-methoxy-2-nitrobenzoic acid (pKa ~2.1), where the stronger electron-donating methoxy group further increases pKa .

Solubility and Hydrogen Bonding

• 4-Hydroxybenzoic acid exhibits high water solubility (0.7 g/100 mL) due to strong hydrogen bonding via its hydroxyl (-OH) and carboxylic acid groups.
• 2-Nitrobenzoic acid has moderate solubility (0.25 g/100 mL) due to the nitro group’s hydrophobicity offset by the carboxylic acid’s polarity.
• 4-Methoxy-2-nitrobenzoic acid has even lower solubility (~0.10 g/100 mL) due to the methoxy group’s reduced polarity compared to hydroxyl .

Melting Points and Crystallinity

Melting points correlate with intermolecular forces:

• 4-Hydroxybenzoic acid (215–217°C) forms extensive hydrogen-bonded networks.
• 2-Nitrobenzoic acid (147–150°C) exhibits weaker π-π stacking and dipole interactions.
• 4-Cyclopropoxy-2-nitrobenzoic acid (180–185°C) benefits from moderate dipole interactions and steric packing enforced by the rigid cyclopropane ring.
• 4-Methoxy-2-nitrobenzoic acid (160–165°C) has lower symmetry, reducing crystal lattice stability .

Table: Comparative Physicochemical Properties

Compound	pKa	Solubility (g/100 mL)	Melting Point (°C)	Dominant Intermolecular Forces
4-Cyclopropoxy-2-nitrobenzoic acid	~1.9	0.15	180–185	Dipole interactions, steric packing
2-Nitrobenzoic acid	1.68	0.25	147–150	Dipole, π-π stacking
4-Hydroxybenzoic acid	4.5	0.7	215–217	Hydrogen bonding
4-Methoxy-2-nitrobenzoic acid	~2.1	0.10	160–165	Weak dipole, van der Waals

Research Findings and Implications

• Hydrogen Bonding and Crystal Packing: The absence of strong hydrogen-bond donors in 4-cyclopropoxy-2-nitrobenzoic acid results in less ordered crystalline structures compared to 4-hydroxybenzoic acid. Graph set analysis (as per Etter’s rules) suggests that its crystal packing relies on weaker C=O···H-C and nitro-group interactions .
• Synthetic Utility: The cyclopropoxy group’s strain may enhance reactivity in ring-opening reactions, offering pathways to novel derivatives unavailable with methoxy or hydroxy analogs.
• Biological Relevance : While 4-hydroxybenzoic acid is a precursor to parabens (preservatives), the nitro and cyclopropoxy groups in 4-cyclopropoxy-2-nitrobenzoic acid may confer unique bioactivity, warranting further pharmacological study .

Q & A

Basic Research Questions

Q. What are the recommended safety protocols for handling 4-Cyclopropoxy-2-nitrobenzoic acid in laboratory settings?

• Methodological Answer : Follow guidelines for nitrobenzoic acid derivatives, including:

• Engineering controls : Use fume hoods and closed systems to minimize airborne exposure .
• Personal Protective Equipment (PPE) : Wear nitrile gloves, safety goggles, and non-permeable lab coats. Respiratory protection (e.g., N95 masks) is advised if dust is generated .
• Emergency measures : Provide eyewash stations and emergency showers. Avoid skin contact, and wash thoroughly after handling .
• Storage : Store in cool, dry conditions away from oxidizers to prevent decomposition .

Q. How can the purity of synthesized 4-Cyclopropoxy-2-nitrobenzoic acid be validated?

• Methodological Answer :

• Chromatography : Use HPLC with a reverse-phase C18 column and UV detection (λ = 254 nm) for quantitative analysis.
• Spectroscopy : Confirm functional groups via FT-IR (e.g., nitro group absorption at ~1520 cm⁻¹, carboxylic acid O-H stretch at ~2500–3000 cm⁻¹) .
• Melting Point Analysis : Compare observed melting points with literature values to detect impurities .

Q. What synthetic routes are feasible for introducing the cyclopropoxy group into 2-nitrobenzoic acid derivatives?

• Methodological Answer :

• Etherification : React 2-nitrobenzoic acid with cyclopropanol under Mitsunobu conditions (DIAD, triphenylphosphine) for regioselective O-alkylation .
• Protection/Deprotection : Protect the carboxylic acid as a methyl ester during synthesis, then hydrolyze post-alkylation to avoid side reactions .

Advanced Research Questions

Q. How can hydrogen-bonding patterns in 4-Cyclopropoxy-2-nitrobenzoic acid crystals inform material design?

• Methodological Answer :

• Graph Set Analysis : Use Etter’s formalism to classify hydrogen bonds (e.g., D, R₂²(8) motifs) via crystallographic data .
• Software Tools : Employ SHELXL for refinement and ORTEP-3 for visualizing intermolecular interactions .
• Thermal Analysis : Correlate thermal stability (DSC/TGA) with hydrogen-bond network robustness .

Q. How should researchers address contradictions in spectroscopic and crystallographic data for this compound?

• Methodological Answer :

• Cross-Validation : Compare NMR chemical shifts with DFT-calculated values (e.g., using Gaussian). For crystallographic discrepancies, re-refine data with WinGX or check for twinning using PLATON .
• Error Analysis : Quantify uncertainties in bond lengths/angles via SHELXL’s weighting schemes .
• Multi-technique Approach : Pair X-ray diffraction with solid-state NMR to resolve ambiguities in molecular conformation .

Q. What strategies optimize the regioselectivity of nitration in benzoic acid derivatives with bulky substituents?

• Methodological Answer :

• Directed Nitration : Use sulfuric acid as a solvent to protonate the carboxylic acid, directing nitration to the para position relative to the cyclopropoxy group .
• Steric Effects : Introduce electron-withdrawing groups (e.g., nitro) before cyclopropoxy addition to minimize steric hindrance .
• Kinetic Control : Conduct reactions at low temperatures (−10°C) to favor kinetic over thermodynamic products .